Cas no 129321-57-9 ((R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)Cyclopropanecarboxamide)

• Product Name: (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)Cyclopropanecarboxamide
• CAS No: 129321-57-9
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD20272323
• CID: 4582112
• Update Time: 2025-10-15

(R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)Cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)Cyclopropanecarboxamide
• (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)Cyclopropanecarboxamide(WX625154)
• Cyclopropanecarboxamide, 1-(2-methyl-1,3-dioxolan-2-yl)-N-[(1R)-1-phenylethyl]-
• R)-1-(2-Methyl-1,3-dioxolan-2-yl)-N-(1-phenylethyl)cyclopropanecarboxamid

• MDL： MFCD20272323
• Inchi： 1S/C16H21NO3/c1-12(13-6-4-3-5-7-13)17-14(18)16(8-9-16)15(2)19-10-11-20-15/h3-7,12H,8-11H2,1-2H3,(H,17,18)/t12-/m1/s1
• InChI Key： YASHZCRCMAGIJB-GFCCVEGCSA-N
• SMILES： C1(C2(C)OCCO2)(C(N[C@@H](C2=CC=CC=C2)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Additional information on (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)Cyclopropanecarboxamide

Compound Introduction: (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide (CAS No. 129321-57-9)

The compound (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide, identified by its CAS number 129321-57-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopropane ring, combined with a dioxolan moiety and a phenylethylamino group, endows this compound with unique physicochemical properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The structural features of (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide align well with this trend, as heterocycles are widely recognized for their biological activity and synthetic versatility. The cyclopropane ring, in particular, is known for its strain energy, which can be leveraged to enhance binding affinity to biological targets. This structural motif has been successfully employed in various drug molecules, demonstrating its utility in modulating biological processes.

The dioxolan group in the molecule contributes to its stability and solubility characteristics, which are critical factors in pharmaceutical formulations. Additionally, the presence of the phenylethylamino moiety suggests potential interactions with biological receptors, making this compound a valuable scaffold for designing molecules with specific pharmacological effects. The stereochemistry of the compound, indicated by the (R) configuration at the chiral center, further influences its biological activity and selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. The unique combination of functional groups in (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide provides a rich foundation for exploring SARs. By systematically modifying various parts of the molecule, researchers can optimize its pharmacological properties. For instance, alterations to the cyclopropane ring or the dioxolan moiety could fine-tune interactions with target proteins or enzymes.

Recent studies have highlighted the potential of cyclopropane-containing compounds as inhibitors of various enzymatic pathways. The strain energy stored within the cyclopropane ring can be exploited to induce conformational changes in target proteins upon binding, leading to potent inhibition. This mechanism has been observed in several successful drug candidates, underscoring the importance of cyclopropane derivatives in therapeutic development. The compound (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide could be a valuable addition to this growing class of molecules.

Another area of interest is the use of dioxolan groups as bioisosters for other functional moieties. Dioxolans can mimic the properties of other heterocycles while offering distinct advantages in terms of synthetic accessibility and metabolic stability. This makes them particularly attractive for designing drug candidates that require prolonged circulation times or resistance to enzymatic degradation. The incorporation of a dioxolan group into (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide thus enhances its potential as a versatile pharmacophore.

The phenylethylamino group is another key feature that contributes to the compound's pharmacological profile. This moiety is commonly found in active pharmaceutical ingredients (APIs) due to its ability to interact with amine receptors and enzymes. Phenylethylamine derivatives have been reported to exhibit a wide range of biological activities, including CNS stimulation and analgesic effects. By incorporating this group into (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide, researchers can explore these properties further and potentially develop novel therapeutics.

In conclusion, (R)-1-(2-Methyl-1,3-Dioxolan-2-Yl)-N-(1-Phenylethyl)cyclopropanecarboxamide (CAS No. 129321-57-9) represents a promising candidate for further pharmaceutical research. Its unique structural features, including the cyclopropane ring, dioxolan moiety, and phenylethylamino group, offer multiple opportunities for optimizing biological activity and selectivity. As our understanding of structure-function relationships continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new drugs.